Cas no 338424-02-5 ((4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE)

• Product Name: (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE
• CAS No: 338424-02-5
• MF: C₂₂H₁₄Cl₂O₂S
• MW: 413.316362857819
• CID: 5185302
• Update Time: 2026-03-05

(4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE
• 2-(4-chlorobenzoyl)-3-{[(2-chlorophenyl)sulfanyl]methyl}-1-benzofuran
• (4-chlorophenyl)(3-{[(2-chlorophenyl)sulfanyl]methyl}-1-benzofuran-2-yl)methanone
• (4-chlorophenyl)-[3-[(2-chlorophenyl)sulfanylmethyl]-1-benzofuran-2-yl]methanone
• Oprea1_364088

• Inchi： 1S/C22H14Cl2O2S/c23-15-11-9-14(10-12-15)21(25)22-17(16-5-1-3-7-19(16)26-22)13-27-20-8-4-2-6-18(20)24/h1-12H,13H2
• InChI Key： UVTYYDYLBGMSIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SCC1=C(C(C2C=CC(=CC=2)Cl)=O)OC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 509
• XLogP3: 7.3
• Topological Polar Surface Area: 55.5

Additional information on (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE

Comprehensive Analysis of (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE (CAS No. 338424-02-5)

The compound (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE, identified by its CAS No. 338424-02-5, is a structurally complex organic molecule that has garnered significant interest in the field of medicinal chemistry and material science. This compound features a benzofuran core, which is a privileged scaffold in drug discovery due to its diverse biological activities. The presence of chlorophenyl and sulfanyl groups further enhances its potential applications, making it a subject of ongoing research.

In recent years, the demand for benzofuran derivatives has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced materials. The CAS No. 338424-02-5 compound, with its unique chlorophenyl and sulfanyl substitutions, is particularly noteworthy for its potential as a building block in the synthesis of novel therapeutic agents. Researchers are exploring its role in targeting specific enzymes or receptors, which aligns with the growing trend of precision medicine and targeted drug delivery.

One of the most frequently asked questions about this compound revolves around its synthetic pathway and reactivity. The (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE can be synthesized through multi-step organic reactions, often involving cross-coupling and functional group transformations. Its sulfanyl methyl moiety offers opportunities for further derivatization, making it a versatile intermediate in organic synthesis.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Studies indicate that the chlorophenyl groups contribute to its lipophilicity, which can influence its bioavailability and pharmacokinetic profile. This aspect is particularly relevant for researchers working on drug formulation and delivery systems, as it impacts the compound's behavior in biological systems.

Another area of interest is the compound's potential biological activity. While detailed pharmacological studies are still underway, preliminary data suggest that benzofuran-based compounds like this one may exhibit anti-inflammatory, antioxidant, or antimicrobial properties. These findings align with the broader search for natural product-inspired therapeutics, a hot topic in modern drug discovery.

From an industrial perspective, the CAS No. 338424-02-5 compound is also being evaluated for its role in advanced material science. Its aromatic and heterocyclic structure makes it a candidate for use in organic electronics, such as OLEDs or photovoltaic cells. The integration of sulfanyl and chlorophenyl groups could enhance material properties like conductivity or thermal stability.

In conclusion, (4-CHLOROPHENYL)(3-([(2-CHLOROPHENYL)SULFANYL]METHYL)-1-BENZOFURAN-2-YL)METHANONE (CAS No. 338424-02-5) represents a multifaceted compound with promising applications across multiple disciplines. Its unique structural features and potential biological activities make it a valuable subject for further research, particularly in the context of drug development and material innovation. As scientific interest in benzofuran derivatives continues to grow, this compound is poised to play a significant role in shaping future advancements.